Cas no 110167-66-3 ((3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid)

• Product name: (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid
• CAS No: 110167-66-3
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• MDL: MFCD08437536
• CID: 878126

(3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• (3-FURAN-2-YL-5-THIOXO-1,5-DIHYDRO-[1,2,4]TRIAZOL-4-YL)-ACETIC ACID
• 2-[3-(furan-2-yl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]acetic acid
• 4H-1,2,4-Triazole-4-acetic acid, 3-(2-furanyl)-1,5-dihydro-5-thioxo-
• AGN-PC-00NM20
• CTK8E2686
• (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid

• MDL： MFCD08437536

Computed Properties

• Exact Mass: 225.02100

Experimental Properties

• PSA: 116.14000
• LogP: 1.28530

(3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid Security Information

(3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid

Recent Advances in the Study of (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid (CAS: 110167-66-3)

The compound (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid (CAS: 110167-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, which incorporates both furan and triazole moieties, offers a rich platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound, demonstrating its utility in the design of enzyme inhibitors and receptor modulators.

One of the most promising aspects of (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid is its potential as an anti-inflammatory and antimicrobial agent. In vitro studies have shown that certain derivatives exhibit significant inhibitory activity against a range of bacterial and fungal pathogens. Additionally, preliminary data suggest that these compounds may modulate key inflammatory pathways, making them candidates for the treatment of chronic inflammatory diseases.

The mechanism of action of this compound and its derivatives is an area of active investigation. Recent findings indicate that the thioxo-triazole moiety plays a critical role in binding to target proteins, thereby disrupting essential biological processes in pathogens or diseased cells. Structural-activity relationship (SAR) studies are ongoing to optimize the compound's efficacy and selectivity.

In conclusion, (3-Furan-2-yl-5-thioxo-1,5-dihydro-1,2,4triazol-4-yl)-acetic Acid (CAS: 110167-66-3) represents a promising lead compound for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of research in the quest for new therapeutic agents. Future studies will likely focus on refining its pharmacological profile and exploring its potential in clinical applications.